Cas no 2248397-08-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248397-08-0
• MF: C₁₉H₁₁FN₂O₄S
• MW: 382.365046739578
• CID: 6197888
• PubChem ID: 165725767
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate
• 2248397-08-0
• EN300-6520240

• Inchi： 1S/C19H11FN2O4S/c1-10-15(27-16(21-10)11-6-8-12(20)9-7-11)19(25)26-22-17(23)13-4-2-3-5-14(13)18(22)24/h2-9H,1H3
• InChI Key： BGOUHYOLVMMKIM-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NC(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 382.04235617g/mol
• Monoisotopic Mass: 382.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate

Compound CAS No. 2248397-08-0: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate

The compound with CAS number 2248397-08-0, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility.

The structure of this compound is characterized by a thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a fluorophenyl group at the 4-position introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the isoindole moiety contributes to the molecule's stability and potential for forming hydrogen bonds, which are crucial for its interactions in biological systems.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 2248397-08-0 could be a promising candidate for developing novel therapeutic agents targeting inflammatory diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The integration of a fluorophenyl group into the structure enhances its lipophilicity, which is essential for improving drug absorption and distribution. Furthermore, the methyl group at position 4 of the thiazole ring contributes to steric effects that can modulate the molecule's activity.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it suitable for use in materials science, particularly in the development of advanced polymers and sensors. Recent advancements in nanotechnology have explored the use of thiazole derivatives as building blocks for constructing stimuli-responsive materials.

In conclusion, CAS No. 2248397-08-0 represents a versatile and innovative molecule with broad applicability across multiple disciplines. Its structural features and recent research findings underscore its potential as a valuable asset in both academic and industrial settings.